1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate

• IUPAC Name: 1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]benzimidazole;oxalic acid
• InChI: InChI=1S/C18H18BrClN2O.C2H2O4/c1-13-10-14(19)18(15(20)11-13)23-9-5-4-8-22-12-21-16-6-2-3-7-17(16)22;3-1(4)2(5)6/h2-3,6-7,10-12H,4-5,8-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key: DCQFEDQKTMXUTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)OCCCCN2C=NC3=CC=CC=C32)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C20H20BrClN2O5
• Molecular Weight: 483.7 g/mol

Description

1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate is a chemical compound that has been used in scientific research for its potential therapeutic effects. It is a benzimidazole derivative that has been studied for its ability to inhibit certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of 1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate involves its ability to inhibit certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Additionally, it has been shown to bind to certain receptors in the brain, which may have implications for neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate are still being studied. However, some studies have suggested that it may have anti-inflammatory, anticancer, and neuroprotective effects. It has also been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate in lab experiments is its ability to selectively inhibit certain enzymes and receptors. This allows researchers to study the effects of these enzymes and receptors on various diseases and conditions. However, one limitation is that the compound may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are several future directions for the study of 1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate. One area of interest is its potential as a therapeutic agent for various diseases and conditions. For example, it may be studied for its potential to treat cancer, inflammation, and neurological disorders. Additionally, future research may focus on optimizing the synthesis method of the compound to improve its yield and purity. Finally, further studies may be conducted to better understand the biochemical and physiological effects of the compound.

Scientific Research Applications

1-[4-(2-bromo-6-chloro-4-methylphenoxy)butyl]-1H-benzimidazole oxalate has been studied for its potential therapeutic effects on various diseases and conditions. It has been shown to inhibit certain enzymes and receptors that are involved in inflammation, cancer, and neurological disorders. Some studies have also suggested that it may have antimicrobial properties.